Cas no 90772-87-5 (2-(4-{chloro(hydroxy)methylamino}phenyl)prop-2-enenitrile)

• Product Name: 2-(4-{chloro(hydroxy)methylamino}phenyl)prop-2-enenitrile
• CAS No: 90772-87-5
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD04321299
• CID: 810174
• PubChem ID: 4962306
• Update Time: 2025-04-19

2-(4-{chloro(hydroxy)methylamino}phenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-[4-(cyanomethyl)phenyl]-
• 2-CHLORO-N-[4-(CYANOMETHYL)PHENYL]ACETAMIDE
• PZQDQLNOJDDHMM-UHFFFAOYSA-N
• AKOS008999240
• Z89283962
• 2-Chloro-N-(4-(cyanomethyl)phenyl)acetamide
• MFCD04321299
• SCHEMBL7774502
• DTXSID10407061
• SR-01000069220
• 2-(4-{[Chloro(hydroxy)methyl]amino}-phenyl)prop-2-enenitrile
• SR-01000069220-1
• 4-(2-Chloroacetylamino)benzylcyanide
• CS-0233274
• 90772-87-5
• EN300-13223
• JS-2994
• 2-(4-{chloro(hydroxy)methylamino}phenyl)prop-2-enenitrile

• MDL： MFCD04321299
• Inchi： 1S/C10H9ClN2O/c11-7-10(14)13-9-3-1-8(2-4-9)5-6-12/h1-4H,5,7H2,(H,13,14)
• InChI Key： PZQDQLNOJDDHMM-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(CC#N)=CC=1)=O

Computed Properties

• Exact Mass: 208.040341
• Monoisotopic Mass: 208.040341
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9

Experimental Properties

• Density: 1.303
• Boiling Point: 440.9°Cat760mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.6